Cas no 17321-94-7 (4-tert-Butylpyrimidin-2-amine)

• Product Name: 4-tert-Butylpyrimidin-2-amine
• CAS No: 17321-94-7
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• MDL: MFCD01646229
• CID: 1033744
• PubChem ID: 12450631
• Update Time: 2025-05-22

4-tert-Butylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butyl)pyrimidin-2-amine
• 4-TERT-BUTYLPYRIMIDIN-2-AMINE
• 4-tert-butyl-pyrimidin-2-ylamine
• CS-0448378
• SCHEMBL179501
• 2-Pyrimidinamine, 4-(1,1-dimethylethyl)-
• DB-338723
• DTXSID20498804
• AKOS011765313
• Z991536692
• EN300-644657
• J-513871
• SB56634
• OKLVXPSKPCTBGL-UHFFFAOYSA-N
• KF-0744
• 17321-94-7
• MFCD01646229
• CHEMBL3251581
• AC-907/34120026
• 4-(1,1-dimethylethyl)pyrimidin-2-amine
• pyrimidine, 2-amino-4-t-butyl-
• 4-tert-Butylpyrimidin-2-amine

• MDL： MFCD01646229
• Inchi： 1S/C8H13N3/c1-8(2,3)6-4-5-10-7(9)11-6/h4-5H,1-3H3,(H2,9,10,11)
• InChI Key： OKLVXPSKPCTBGL-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 289.4±33.0 °C at 760 mmHg
• Flash Point: 153.7±12.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-tert-Butylpyrimidin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 4-tert-Butylpyrimidin-2-amine

Research Brief on 4-tert-Butylpyrimidin-2-amine (CAS: 17321-94-7): Recent Advances and Applications in Chemical Biology and Medicine

4-tert-Butylpyrimidin-2-amine (CAS: 17321-94-7) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and antiviral agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and biological activities.

One of the most notable advancements in the study of 4-tert-Butylpyrimidin-2-amine is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Researchers have successfully incorporated this pyrimidine scaffold into novel kinase inhibitors, demonstrating its ability to modulate kinase activity with high specificity. For instance, a recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of compounds featuring 4-tert-Butylpyrimidin-2-amine as a core structure, which exhibited potent inhibitory effects against a subset of tyrosine kinases implicated in cancer progression.

In addition to its role in kinase inhibition, 4-tert-Butylpyrimidin-2-amine has also been investigated for its potential antiviral properties. A 2023 study in Antiviral Research highlighted the compound's ability to interfere with the replication machinery of certain RNA viruses, making it a promising candidate for the development of broad-spectrum antiviral agents. The study utilized molecular docking and in vitro assays to elucidate the binding interactions between the compound and viral proteins, providing valuable insights into its mechanism of action.

The synthetic accessibility of 4-tert-Butylpyrimidin-2-amine further enhances its appeal as a versatile building block in medicinal chemistry. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high yield and purity. For example, a green chemistry approach employing catalytic hydrogenation was reported in Organic Process Research & Development, offering a sustainable and scalable route for its synthesis. These developments are expected to facilitate the broader adoption of 4-tert-Butylpyrimidin-2-amine in drug discovery programs.

Despite these promising findings, challenges remain in the optimization of 4-tert-Butylpyrimidin-2-amine-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic profiling. Ongoing research efforts are focused on modifying the pyrimidine core to improve these properties while retaining its biological activity.

In conclusion, 4-tert-Butylpyrimidin-2-amine (CAS: 17321-94-7) represents a valuable scaffold in the realm of chemical biology and medicinal chemistry. Its applications in kinase inhibition and antiviral therapy, coupled with advances in synthetic methodologies, underscore its potential as a cornerstone for future drug development. Continued research in this area is expected to yield novel therapeutics with enhanced efficacy and safety profiles, addressing unmet medical needs in various disease areas.